Cas no 2172100-75-1 (3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-methylpropanamido}propanoic acid)

• Product Name: 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-methylpropanamido}propanoic acid
• CAS No: 2172100-75-1
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6099956
• PubChem ID: 165820904
• Update Time: 2025-06-14

3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-methylpropanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-methylpropanamido}propanoic acid
• 3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]-N-methylpropanamido}propanoic acid
• EN300-1552486
• 2172100-75-1

• Inchi： 1S/C25H25N3O5S/c1-28(13-12-23(30)31)22(29)11-10-16-14-26-24(34-16)27-25(32)33-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14,21H,10-13,15H2,1H3,(H,30,31)(H,26,27,32)
• InChI Key： MPXSSSAXMRMAGV-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCC(N(C)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 137Ų

Additional information on 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-methylpropanamido}propanoic acid

Comprehensive Analysis of 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-methylpropanamido}propanoic acid (CAS No. 2172100-75-1)

The compound 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-methylpropanamido}propanoic acid (CAS No. 2172100-75-1) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a thiazole ring and N-methylpropanamide moiety, makes it invaluable for designing peptide-based therapeutics and drug delivery systems. Researchers are increasingly exploring its applications in targeted cancer therapies and immunomodulation, aligning with the growing demand for precision medicine.

In recent years, the scientific community has shown heightened interest in Fmoc-protected compounds due to their role in solid-phase peptide synthesis (SPPS). The CAS No. 2172100-75-1 derivative stands out for its compatibility with automated peptide synthesizers, a topic frequently searched in AI-driven drug discovery forums. Its thiazole functionality also attracts attention for antibacterial and antiviral research, particularly in light of global health challenges like antimicrobial resistance (AMR).

The compound’s carboxylic acid terminus enables facile conjugation with nanoparticles and biopolymers, a feature leveraged in nanomedicine and tissue engineering. This aligns with trending searches on "smart biomaterials" and "responsive drug carriers." Moreover, its Fmoc group allows for selective deprotection, a critical step in multi-step organic synthesis workflows often discussed in high-impact chemistry journals.

From a commercial perspective, 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-methylpropanamido}propanoic acid is cataloged by major chemical suppliers as a high-purity building block for pharmaceutical R&D. Its stability under ambient storage conditions and solubility in polar aprotic solvents (e.g., DMF, DMSO) are frequently cited in user-generated lab protocols. These properties make it a staple in combinatorial chemistry libraries, addressing the demand for diverse molecular scaffolds in AI-augmented drug design.

Ongoing studies investigate its potential in fluorescent labeling and proteomics, capitalizing on the 9H-fluoren-9-yl group’s UV activity. This resonates with the surge in bioimaging-related queries across academic search engines. Furthermore, its thiazolyl component is being examined for enzyme inhibition, particularly in kinase-targeted therapies—a hot topic in oncological research.

In summary, CAS No. 2172100-75-1 represents a versatile tool at the intersection of medicinal chemistry and biomaterials science. Its structural features and functional groups cater to cutting-edge applications from drug discovery to diagnostic probe development, making it a compound of enduring relevance in life sciences.